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Compound of Interest

Compound Name: Amifostine thiol dihydrochloride

Cat. No.: B1682276

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Amifostine thiol dihydrochloride.
The following procedures and recommendations are designed to ensure the safe handling,
storage, and disposal of this compound.

Chemical Identifier:

 Name: Amifostine thiol dihydrochloride
e Synonym: WR 1065[1][2][3]

e CAS Number: 14653-77-1[1][2][3][4]

Hazard Summary: Amifostine thiol dihydrochloride is harmful if swallowed, in contact with
skin, or inhaled.[5] It can cause serious eye damage.[1] Therefore, appropriate personal
protective equipment and handling procedures are critical to minimize exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to reduce the risk of exposure to hazardous drug aerosols and
residues.[6] The selection of PPE should be based on a risk assessment of the specific
procedures being performed.[6]
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Activity

Required Personal Protective Equipment

Routine Handling (Weighing, preparing

solutions)

Gloves: Two pairs of chemotherapy-rated gloves
(ASTM D6978 tested).[6][7] Gown:
Impermeable, long-sleeved gown with closed
back and cuffs.[5][7] Eye/Face Protection:
Safety glasses with side shields or goggles.[8]
Respiratory Protection: If not handled in a
containment primary engineering control (e.g.,
fume hood, biological safety cabinet), a suitable

respirator is required.[5][7]

Transporting

Gloves: Chemotherapy-rated gloves.[7] A spill
kit should be readily accessible.[7]

Spill Cleanup

Gloves: Two pairs of chemotherapy-rated
gloves.[6] Gown: Impermeable, long-sleeved
gown.[5][7] Eye/Face Protection: Face shield
and goggles.[6] Respiratory Protection: N95
respirator or higher.[6][9] Shoe Covers:
Required.[7]

Waste Disposal

Gloves: Two pairs of chemotherapy-rated
gloves.[6][8] Gown: Impermeable, long-sleeved
gown.[5][7] Eye/Face Protection: Safety glasses
with side shields or goggles.[8]

Handling and Storage Procedures

Handling:

hood.[5]

Avoid the formation of dust and aerosols.[5]

Use only in well-ventilated areas or with appropriate exhaust ventilation, such as a fume

Do not eat, drink, or smoke when using this product.[1][10]

Wash hands thoroughly after handling.[1][2][10]
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Storage:
« Store at -20°C.[2][3][4]

* Keep the container tightly sealed.[1]

Spill Management Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.
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Immediate Response

Evacuate Area & Alert Others

l

Secure the Area (Restrict Access)

:

Don Appropriate Spill PPE

Cleanup Procedure

Y

Contain the Spill with Absorbent Material

l

Absorb Liquid Spills with Inert Material
(e.g., vermiculite, sand)

;

Carefully Collect Contaminated Material

l

Decontaminate Surfaces with Alcohol or Soap and Water

Disposal

Place All Contaminated Materials in a Labeled Hazardous Waste Container

l

Dispose of Waste According to Institutional and Regulatory Guidelines

Click to download full resolution via product page

Figure 1. Workflow for managing a chemical spill of Amifostine thiol dihydrochloride.
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Disposal Plan

The disposal of Amifostine thiol dihydrochloride and any contaminated materials must be
handled as hazardous waste in accordance with local, state, and federal regulations.[8]

Waste Segregation and Containment:

e Solid Waste: Place unused or expired Amifostine thiol dihydrochloride, contaminated
labware (e.g., vials, gloves, absorbent pads), and spill cleanup materials into a designated,
leak-proof, and clearly labeled hazardous waste container.[8] The container must be sealed
to prevent the release of dust or particles.[8]

» Liquid Waste: Collect aqueous solutions of Amifostine thiol dihydrochloride in a separate,
sealed, and clearly labeled hazardous waste container.[8] Do not dispose of solutions down
the drain.[8][10]

e Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the chemical name "Amifostine thiol dihydrochloride,” and the associated hazards (e.g.,
"Toxic," "Harmful if swallowed").[8]

Disposal Procedure:

» Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company.[8]

o Empty containers should be treated as hazardous waste unless they can be thoroughly
decontaminated.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Amifostine Thiol Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682276#personal-protective-equipment-for-
handling-amifostine-thiol-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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